Cas no 79718-64-2 (Phenol,4,4'-thiobis[2,5-dimethyl- (9CI))

Phenol,4,4'-thiobis[2,5-dimethyl- (9CI) structure
79718-64-2 structure
Product Name:Phenol,4,4'-thiobis[2,5-dimethyl- (9CI)
CAS No:79718-64-2
MF:C16H18O2S
MW:274.377923488617
CID:570358
PubChem ID:15800931
Update Time:2025-04-19

Phenol,4,4'-thiobis[2,5-dimethyl- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 4,4'-Thiobis(2,5-xylenol)
    • 4-(4-hydroxy-2,5-dimethylphenyl)sulfanyl-2,5-dimethylphenol
    • 4,4'-thiobis[2,5-xylenol]
    • NS00093671
    • 4,4'-thiobis(2,5-dimethylphenol)
    • EINECS 279-241-0
    • SCHEMBL2479249
    • 4,4'-thiobis(2,5-dimethylphe-nol)
    • DTXSID50897407
    • 79718-64-2
    • Phenol,4,4'-thiobis[2,5-dimethyl- (9CI)
    • Inchi: 1S/C16H18O2S/c1-9-7-15(11(3)5-13(9)17)19-16-8-10(2)14(18)6-12(16)4/h5-8,17-18H,1-4H3
    • InChI Key: WMEUAJNEHZPXEQ-UHFFFAOYSA-N
    • SMILES: S(C1C=C(C)C(=CC=1C)O)C1C=C(C)C(=CC=1C)O

Computed Properties

  • Exact Mass: 274.10275099g/mol
  • Monoisotopic Mass: 274.10275099g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 269
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.7
  • Topological Polar Surface Area: 65.8Ų
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